Cas no 227802-37-1 (2-bromo-5-fluoro-1-benzothiophene)

• Product Name: 2-bromo-5-fluoro-1-benzothiophene
• CAS No: 227802-37-1
• MF: C₈H₄BrFS
• MW: 231.084763526917
• CID: 1411870
• PubChem ID: 18476380
• Update Time: 2025-04-20

2-bromo-5-fluoro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-1-benzothiophene
• 2-BROMO-5-FLUORO-BENZO[B]THIOPHENE
• 227802-37-1
• SCHEMBL6823688
• NCMKVFIAROIKQN-UHFFFAOYSA-N
• DTXSID40594231
• 2-bromo-5-fluorobenzo[b]thiophene

• Inchi： 1S/C8H4BrFS/c9-8-4-5-3-6(10)1-2-7(5)11-8/h1-4H
• InChI Key： NCMKVFIAROIKQN-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C=CC=2S1)F

Computed Properties

• Exact Mass: 229.92012
• Monoisotopic Mass: 229.92011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0